Cas no 2172512-74-0 (4-amino-4-methylcyclohexane-1-thiol)

• Product Name: 4-amino-4-methylcyclohexane-1-thiol
• CAS No: 2172512-74-0
• MF: C₇H₁₅NS
• MW: 145.26570057869
• CID: 6077551
• PubChem ID: 123807207
• Update Time: 2025-06-15

4-amino-4-methylcyclohexane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-methylcyclohexane-1-thiol
• EN300-1289581
• 2172512-74-0

• Inchi： 1S/C7H15NS/c1-7(8)4-2-6(9)3-5-7/h6,9H,2-5,8H2,1H3
• InChI Key： LZYGBIUCRTWHJC-UHFFFAOYSA-N
• SMILES： SC1CCC(C)(CC1)N

Computed Properties

• Exact Mass: 145.09252066g/mol
• Monoisotopic Mass: 145.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 95.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols

Additional information on 4-amino-4-methylcyclohexane-1-thiol

Introduction to 4-amino-4-methylcyclohexane-1-thiol (CAS No. 2172512-74-0)

4-amino-4-methylcyclohexane-1-thiol, identified by its Chemical Abstracts Service number (CAS No. 2172512-74-0), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of cyclohexane derivatives, characterized by the presence of both amino and thiol functional groups. The unique structural configuration of this molecule makes it a promising candidate for various applications, particularly in drug discovery and molecular chemistry.

The molecular structure of 4-amino-4-methylcyclohexane-1-thiol consists of a cyclohexane ring substituted with an amino group at the 4-position and a thiol group at the 1-position, along with a methyl group at the 4-position. This arrangement imparts distinct chemical properties, including reactivity with nucleophiles and electrophiles, as well as potential biological activity. The presence of both amino and thiol groups allows for diverse chemical modifications, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in 4-amino-4-methylcyclohexane-1-thiol due to its potential applications in medicinal chemistry. The compound's ability to act as a building block for more complex molecules has been explored in several research studies. For instance, its derivatives have been investigated for their role in modulating enzyme activity and interactions with biological targets. These studies suggest that modifications to the 4-amino-4-methylcyclohexane-1-thiol core structure could lead to the development of novel therapeutic agents.

One of the most compelling aspects of 4-amino-4-methylcyclohexane-1-thiol is its potential as a precursor in the synthesis of biologically active compounds. Researchers have leveraged its structural features to develop molecules with targeted pharmacological effects. For example, derivatives of this compound have been explored for their anti-inflammatory and analgesic properties. The thiol group, in particular, is known for its ability to form disulfide bonds, which are crucial in many biological processes. This property makes 4-amino-4-methylcyclohexane-1-thiol a valuable scaffold for designing molecules that can interact with biological systems in specific ways.

The synthesis of 4-amino-4-methylcyclohexane-1-thiol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amino and thiol groups while maintaining the integrity of the cyclohexane ring necessitates careful selection of reagents and catalysts. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in industrial applications.

From a biochemical perspective, 4-amino-4-methylcyclohexane-1-thiol has shown promise in modulating various biological pathways. Its derivatives have been tested for their effects on enzymes such as kinases and phosphatases, which are key players in cellular signaling. Additionally, the compound's ability to crosslink proteins through disulfide bond formation has implications for developing treatments targeting protein-protein interactions relevant to diseases like cancer and neurodegeneration.

The pharmaceutical industry has taken note of the potential of 4-amino-4-methylcyclohexane-1-thiol as an intermediate in drug development. Several companies are currently exploring its use in creating novel small molecule drugs that can address unmet medical needs. The compound's structural flexibility allows chemists to tailor its properties for specific therapeutic applications, making it a valuable asset in drug discovery pipelines.

Recent studies have also highlighted the role of 4-amino-4-methylcyclohexane-1-thiol in materials science. Its unique chemical properties make it suitable for developing new materials with enhanced functionality. For example, researchers have investigated its use in creating polymers with specific mechanical and thermal properties. These findings open up possibilities for applications beyond traditional pharmaceuticals, including advanced materials engineering.

In conclusion, 4-amino-4-methylcyclohexane-1-thiol (CAS No. 2172512-74-0) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its structural features enable diverse chemical modifications, making it a valuable intermediate in drug discovery and materials science. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation in both academic and industrial settings.